N-Hydroxy-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-hydroxy-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C8H6F3NO3/c9-8(10,11)15-6-3-1-5(2-4-6)7(13)12-14/h1-4,14H,(H,12,13)
• InChI Key: LWSIYIGPNLYTMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NO)OC(F)(F)F
• Molecular Formula: C8H6F3NO3
• Molecular Weight: 221.13 g/mol

Description

N-Hydroxy-4-(trifluoromethoxy)benzamide, also known as N-hydroxy-4-trifluoromethoxybenzamide, is an organic compound with a molecular formula of C7H6F3NO2. It is a colorless solid that is soluble in most organic solvents and has a melting point of 145-147°C. N-Hydroxy-4-trifluoromethoxybenzamide is an important intermediate used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is used in the synthesis of APIs (active pharmaceutical ingredients) and agrochemicals such as herbicides, fungicides, and insecticides.

Mechanism of Action

N-Hydroxy-4-trifluoromethoxybenzamide acts as an acid catalyst in the reaction between 4-trifluoromethoxybenzoic acid and hydrazine hydrate. The reaction occurs in the presence of the acid catalyst, which protonates the hydrazine hydrate and activates it towards nucleophilic attack on the 4-trifluoromethoxybenzoic acid. The nucleophilic attack results in the formation of the N-Hydroxy-4-(trifluoromethoxy)benzamidetrifluoromethoxybenzamide.
Biochemical and Physiological Effects
N-Hydroxy-4-trifluoromethoxybenzamide is used in various biochemical and physiological experiments. It has been used as a reagent in the synthesis of various drugs and agrochemicals. It has also been used to study the structure and function of enzymes and proteins. Additionally, it has been used to study the effects of drugs on the body and to study the mechanisms of drug action.

Advantages and Limitations for Lab Experiments

N-Hydroxy-4-trifluoromethoxybenzamide has several advantages for use in laboratory experiments. It is a colorless solid that is soluble in most organic solvents, making it easy to work with. It is also relatively stable and can be stored for long periods of time. Additionally, it is relatively inexpensive and can be purchased in large quantities.
The main limitation of N-Hydroxy-4-trifluoromethoxybenzamide is its low solubility in water. This makes it difficult to use in experiments that require aqueous solutions. Additionally, it is an acid catalyst, so it should be handled with care and stored in a cool, dry place.

Future Directions

N-Hydroxy-4-trifluoromethoxybenzamide has several potential future applications. It could be used in the synthesis of new drugs, agrochemicals, and other organic compounds. It could also be used to study the structure and function of enzymes and proteins. Additionally, it could be used to study the effects of drugs on the body and to study the mechanisms of drug action. Finally, it could be used to develop new methods for organic synthesis and drug discovery.

Synthesis Methods

N-Hydroxy-4-trifluoromethoxybenzamide is synthesized from 4-trifluoromethoxybenzoic acid and hydrazine hydrate in the presence of an acid catalyst. The reaction is carried out in a solvent such as acetic acid or dimethyl sulfoxide at temperatures of 80-100°C for 1-2 hours. The reaction yields N-Hydroxy-4-(trifluoromethoxy)benzamidetrifluoromethoxybenzamide as the main product.

Scientific Research Applications

N-Hydroxy-4-trifluoromethoxybenzamide is used in various scientific research applications, such as organic synthesis, drug discovery, and biochemistry. It is used as a reagent in organic synthesis to synthesize various organic compounds. It is also used as a catalyst in drug discovery to synthesize new drugs. In biochemistry, it is used to study the structure and function of enzymes and other proteins.